Cas no 5331-82-8 (2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester)
5331-82-8 structure
Product Name:2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester
CAS No:5331-82-8
MF:C10H18O3
MW:186.248123645782
CID:1582455
Update Time:2024-09-11
2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester
- Ethyl 2-ethylbutyrate
- 2-Ethylbutyric Acid Ethyl Ester
- Ethyl 2-Ethyl-3-oxohexanoate
- 3-Oxo-2-ethyl-hexansaeure-(1)-ethylester
- ACMC-209hbb
- 2-ethyl-3-oxohexanoic acid ethyl ester
- AC1Q63Y2
- 2-ethyl-butanoic acid, ethyl ester
- Butanoic acid, 2-ethyl-, ethyl ester
- 2-Aethyl-3-oxo-hexansaeure-aethylester
- 2-ethyl-butyric acid ethyl ester
- 2-Ethyl-n-butyric acid ethyl ester
- ethyl 2-ethyl-butyrate
- AC1L2QNZ
- 2-ethyl-3-oxo-hexanoic acid ethyl ester
- 2-Aethyl-buttersaeure-aethylester
- CTK4G3892
- ethyl 2-ethyl-butyrylacetate
- Ethyl 2-ethylbutyrate; 2-Ethylbutyric Acid Ethyl Ester; Ethyl 2-Ethyl-3-oxohexanoate; 3-Oxo-2-ethyl-hexansaeure-(1)-ethylester; ACMC-209hbb; 2-ethyl-3-oxohexanoic acid ethyl ester; ethyl 2-ethylbutyrate; AC1Q63Y2; 2-ethyl-butanoic acid, ethyl ester; Butanoic acid, 2-ethyl-, ethyl ester; 2-Aethyl-3-oxo-hexansaeure-aethylester; 2-ethyl-butyric acid ethyl ester; 2-Ethyl-n-butyric acid ethyl ester; ethyl 2-ethyl-butyrate; AC1L2QNZ; 2-ethyl-
- Hexanoic acid, 2-ethyl-3-oxo-, ethyl ester
-
- Inchi: 1S/C10H18O3/c1-4-7-9(11)8(5-2)10(12)13-6-3/h8H,4-7H2,1-3H3
- InChI Key: BAALUFHWWQUIJD-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(CC)C(=O)CCC
Computed Properties
- Exact Mass: 364.09801
- Monoisotopic Mass: 186.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.263
- Boiling Point: 618.2°C at 760 mmHg
- Flash Point: 327.6°C
- Refractive Index: 1.623
- PSA: 58.2
- LogP: 1.94490
- pka: 12.02±0.46(Predicted)
2-ethyl-3-oxo-hexanoic Acid, Ethyl Ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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